Cas no 109398-27-8 (1,2-Ethanediamine,N1,N1-diethyl-N2-(4-methyl-2-pyrimidinyl)-N2-(phenylmethyl)-)

• Product Name: 1,2-Ethanediamine,N1,N1-diethyl-N2-(4-methyl-2-pyrimidinyl)-N2-(phenylmethyl)-
• CAS No: 109398-27-8
• MF: C₁₈H₂₆N₄
• MW: 298.425843715668
• CID: 146690
• PubChem ID: 3066019
• Update Time: 2025-04-19

1,2-Ethanediamine,N1,N1-diethyl-N2-(4-methyl-2-pyrimidinyl)-N2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N1-diethyl-N2-(4-methyl-2-pyrimidinyl)-N2-(phenylmethyl)-
• N'-benzyl-N,N-diethyl-N'-(4-methylpyrimidin-2-yl)ethane-1,2-diamine
• 2-(Benzyl(2-(diethylamino)ethyl)amino)-4-methylpyrimidine
• AC1MIAXP
• BRN 0622776
• LS-134663
• N,N-Diethyl-N'-benzyl-N'-(4-methylpyrimid-2-yl)-ethylendiamin
• N'-benzyl-N,N-diethyl-N'-(4-methyl-pyrimidin-2-yl)-ethane-1,2-diamine
• Pyrimidine, 2-(benzyl(2-(diethylamino)ethyl)amino)-4-methyl-
• DTXSID30148924
• 109398-27-8

• Inchi： 1S/C18H26N4/c1-4-21(5-2)13-14-22(15-17-9-7-6-8-10-17)18-19-12-11-16(3)20-18/h6-12H,4-5,13-15H2,1-3H3
• InChI Key： CYXITJLQPXDADH-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCN(C1N=CC=C(C)N=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 298.21598
• Monoisotopic Mass: 298.216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.063
• Boiling Point: 445.8°C at 760 mmHg
• Flash Point: 223.4°C
• Refractive Index: 1.576
• PSA: 32.26
• LogP: 3.13340